Cas no 497061-29-7 (2-({[2-(methoxycarbonyl)thiophen-3-yl]carbamoyl}methyl)benzoic acid)

• Product Name: 2-({[2-(methoxycarbonyl)thiophen-3-yl]carbamoyl}methyl)benzoic acid
• CAS No: 497061-29-7
• MDL: MFCD01567437
• CID: 4654195
• Update Time: 2025-10-29

2-({[2-(methoxycarbonyl)thiophen-3-yl]carbamoyl}methyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-({[2-(methoxycarbonyl)thiophen-3-yl]carbamoyl}methyl)benzoic acid

• MDL： MFCD01567437

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on 2-({[2-(methoxycarbonyl)thiophen-3-yl]carbamoyl}methyl)benzoic acid

2-({[2-(Methoxycarbonyl)Thiophen-3-yl]carbamoyl}methyl)Benzoic Acid: CAS No. 497061-29-7

2-({[2-(Methoxycarbonyl)thiophen-3-yl]carbamoyl}methyl)benzoic acid (CAS No. 497061-29-7) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents and as a key intermediate in the synthesis of various bioactive molecules.

The chemical structure of 2-({[2-(methoxycarbonyl)thiophen-3-yl]carbamoyl}methyl)benzoic acid consists of a benzoic acid core linked to a thiophene ring through an amide bond, with a methoxycarbonyl group attached to the thiophene ring. This intricate arrangement confers the molecule with a combination of aromatic, carboxylic acid, and carbonyl functionalities, making it an attractive candidate for various chemical and biological studies.

Recent research has highlighted the potential of 2-({[2-(methoxycarbonyl)thiophen-3-yl]carbamoyl}methyl)benzoic acid in the context of drug discovery. Studies have shown that this compound exhibits promising anti-inflammatory and antioxidant properties, which are crucial for the development of drugs targeting inflammatory diseases and oxidative stress-related conditions. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound effectively inhibited pro-inflammatory cytokines and reduced oxidative stress in cellular models.

In addition to its therapeutic potential, 2-({[2-(methoxycarbonyl)thiophen-3-yl]carbamoyl}methyl)benzoic acid has been explored as a synthetic intermediate in the preparation of more complex molecules. Its reactivity and functional group diversity make it an ideal starting material for multi-step synthetic routes. Researchers have utilized this compound to synthesize novel compounds with enhanced biological activities, such as improved solubility and bioavailability.

The pharmacological profile of 2-({[2-(methoxycarbonyl)thiophen-3-yl]carbamoyl}methyl)benzoic acid has also been investigated in preclinical studies. Animal models have shown that this compound can effectively reduce inflammation and oxidative damage, suggesting its potential as a lead compound for further drug development. Moreover, its low toxicity and favorable pharmacokinetic properties make it an attractive candidate for clinical trials.

From a synthetic chemistry perspective, the preparation of 2-({[2-(methoxycarbonyl)thiophen-3-yl]carbamoyl}methyl)benzoic acid involves several well-established reactions. The synthesis typically starts with the formation of the thiophene ring followed by the introduction of the methoxycarbonyl group. Subsequent steps involve coupling reactions to attach the benzoic acid moiety and finalize the structure. Advances in catalytic methods and green chemistry approaches have further optimized these synthetic routes, making them more efficient and environmentally friendly.

The application of 2-({[2-(methoxycarbonyl)thiophen-3-yl]carbamoyl}methyl)benzoic acid extends beyond pharmaceuticals. It has also found use in materials science, where its unique properties make it suitable for developing advanced materials with specific functionalities. For example, researchers have explored its use in polymer synthesis to create materials with enhanced mechanical strength and thermal stability.

In conclusion, 2-({[2-(methoxycarbonyl)thiophen-3-yl]carbamoyl}methyl)benzoic acid (CAS No. 497061-29-7) is a multifaceted compound with significant potential in various scientific disciplines. Its unique chemical structure, coupled with its promising biological activities and synthetic versatility, positions it as a valuable asset in both academic research and industrial applications. As ongoing studies continue to uncover new insights into its properties and applications, this compound is likely to play an increasingly important role in advancing our understanding and capabilities in medicinal chemistry and related fields.